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Compound of Interest

Compound Name: 2-m-Tolyloxazole

Cat. No.: B15364988

Disclaimer: The following guide is based on data available for m-Tolualdehyde, as a
comprehensive search did not yield specific safety and handling information for a compound
named "2-m-Tolyloxazole." Researchers should always consult the specific Safety Data Sheet
(SDS) for the exact chemical they are using.

This technical guide provides detailed safety and handling information for m-Tolualdehyde,
intended for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The following table summarizes the key properties of m-
Tolualdehyde.
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Property Value

Molecular Formula C8H8O

Molecular Weight 120.15

Appearance Colorless to yellow liquid
Odor No information available

Boiling Point/Range

199 °C/390.2 °F @ 760 mmHg

Melting Point/Range

No data available

Flash Point

79 °C/ 174.2 °F (Method: No information

available)

Autoignition Temperature

No data available

Water Solubility

Insoluble

Specific Gravity / Density

1.010

Hazard Identification and Classification

m-Tolualdehyde is classified as a hazardous substance. The following table outlines its

classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 o

Irritation irritation

Specific target organ toxicity - H335: May cause respiratory
] Category 3 o

single exposure irritation

Safe Handling and Storage
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Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[1]

e Avoid contact with skin, eyes, and clothing.

e Do not ingest or inhale.

o Keep away from open flames, hot surfaces, and sources of ignition.[1]
e Handle in accordance with good industrial hygiene and safety practices.[1]
e Do not eat, drink, or smoke when using this product.[1]

e Wash hands before breaks and after work.[1]

 Remove and wash contaminated clothing before reuse.[1]

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[1]
» Store under nitrogen.[1]

o Keep away from heat, sparks, and flame.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[1]

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor if you feel unwell.

[1]

Note to Physician: Treat symptomatically.[1]

Personal Protective Equipment (PPE)

The following table details the recommended personal protective equipment when handling m-

Tolualdehyde.
PPE Type Recommendation
Eye/Face Protection Goggles
Skin and Body Protection Long sleeved clothing
Hand Protection Protective gloves
When workers are facing concentrations above
Respiratory Protection the exposure limit they must use appropriate

certified respirators.
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Experimental Workflow for Handling m-
Tolualdehyde

The following diagram illustrates a general workflow for safely handling a hazardous chemical
like m-Tolualdehyde in a laboratory setting.
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General laboratory workflow for handling hazardous chemicals.
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Hierarchy of Controls

When managing chemical hazards, a systematic approach known as the hierarchy of controls
should be implemented. This prioritizes control measures from most to least effective.

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Hierarchy of hazard controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15364988?utm_src=pdf-body-img
https://www.benchchem.com/product/b15364988?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 1. fishersci.es [fishersci.es]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of m-Tolualdehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15364988#safety-and-handling-guidelines-for-2-m-
tolyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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